Cas no 2171822-39-0 (5-(2-methoxyethyl)-1-pentyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-(2-methoxyethyl)-1-pentyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2171822-39-0
• MF: C₁₁H₂₀N₄O₂
• MW: 240.302102088928
• CID: 5908457
• PubChem ID: 165597571
• Update Time: 2025-05-26

5-(2-methoxyethyl)-1-pentyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(2-methoxyethyl)-1-pentyl-1H-1,2,3-triazole-4-carboxamide
• EN300-1594213
• 2171822-39-0

• Inchi： 1S/C11H20N4O2/c1-3-4-5-7-15-9(6-8-17-2)10(11(12)16)13-14-15/h3-8H2,1-2H3,(H2,12,16)
• InChI Key： OGHGBHSPYNARCT-UHFFFAOYSA-N
• SMILES： O(C)CCC1=C(C(N)=O)N=NN1CCCCC

Computed Properties

• Exact Mass: 240.15862589g/mol
• Monoisotopic Mass: 240.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 83Ų

Additional information on 5-(2-methoxyethyl)-1-pentyl-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of 5-(2-methoxyethyl)-1-pentyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2171822-39-0)

The compound 5-(2-methoxyethyl)-1-pentyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2171822-39-0) is a structurally unique 1,2,3-triazole derivative that has garnered significant attention in pharmaceutical and biochemical research. Its molecular framework combines a methoxyethyl side chain with a pentyl group, linked to a triazole-carboxamide core, making it a versatile candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with enzymes and receptors involved in inflammation and metabolic regulation.

In recent years, the demand for triazole-based compounds like 5-(2-methoxyethyl)-1-pentyl-1H-1,2,3-triazole-4-carboxamide has surged, driven by their relevance in medicinal chemistry and cancer research. A frequent query in scientific forums is: "What are the synthetic routes for 1,2,3-triazole-4-carboxamide derivatives?" This reflects the growing need for efficient synthesis protocols. The compound’s carboxamide moiety is particularly noteworthy, as it mimics natural peptides, enabling applications in drug design and protein-protein interaction studies. Its CAS No. 2171822-39-0 is often searched alongside terms like "SAR studies" (Structure-Activity Relationship) and "kinase inhibition," highlighting its therapeutic potential.

Another trending topic is the role of 5-(2-methoxyethyl)-1-pentyl-1H-1,2,3-triazole-4-carboxamide in neurodegenerative disease research. Studies suggest that triazole derivatives may modulate oxidative stress pathways, a key factor in conditions like Alzheimer’s. The compound’s methoxyethyl group enhances solubility, a critical property for blood-brain barrier penetration. This aligns with frequent searches such as "How do solubility-enhancing groups improve drug efficacy?"—a question central to modern pharmacokinetics.

From a technical perspective, the synthesis of CAS No. 2171822-39-0 typically involves click chemistry, a method praised for its modularity and high yields. The pentyl chain introduces lipophilicity, which is often optimized in lead compound development. Analytical techniques like NMR and HPLC are essential for purity validation, a point emphasized in queries like "What analytical methods suit triazole-carboxamide characterization?" Such discussions underscore the compound’s interdisciplinary appeal.

Environmental and green chemistry considerations are also rising in prominence. Researchers explore solvent-free or catalytic approaches to synthesize 5-(2-methoxyethyl)-1-pentyl-1H-1,2,3-triazole-4-carboxamide, addressing concerns about waste reduction. Searches for "sustainable triazole synthesis" have increased by 40% year-over-year, reflecting shifting priorities in chemical manufacturing. The compound’s low toxicity profile further supports its suitability for biocompatible materials.

In summary, 5-(2-methoxyethyl)-1-pentyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2171822-39-0) represents a nexus of innovation in drug discovery, materials science, and sustainable chemistry. Its multifaceted applications—from kinase inhibitors to neuroprotective agents—make it a focal point for both academic and industrial research. As interest in tailored heterocycles grows, this compound exemplifies the synergy between molecular design and real-world utility.